Cas no 92710-58-2 (3-(4-Pentylcyclohexyl)propan-1-ol)

• Product Name: 3-(4-Pentylcyclohexyl)propan-1-ol
• CAS No: 92710-58-2
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 2815705
• PubChem ID: 20162032
• Update Time: 2025-04-21

3-(4-Pentylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10794835
• 3-(trans-4-pentylcyclohexyl)-1-propanol
• DEMSUANAIHZWOH-HDJSIYSDSA-N
• DTXSID10603167
• 92710-58-2
• SCHEMBL10593328
• 3-(4-Pentylcyclohexyl)propan-1-ol

• Inchi： 1S/C14H28O/c1-2-3-4-6-13-8-10-14(11-9-13)7-5-12-15/h13-15H,2-12H2,1H3
• InChI Key： DEMSUANAIHZWOH-UHFFFAOYSA-N
• SMILES： OCCCC1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 212.214015512Da
• Monoisotopic Mass: 212.214015512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų